1-((4-fluorophenyl)sulfonyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H19FN4O3S2/c21-16-3-5-17(6-4-16)30(27,28)25-10-7-14(8-11-25)19(26)24-20-23-18(13-29-20)15-2-1-9-22-12-15/h1-6,9,12-14H,7-8,10-11H2,(H,23,24,26)
• InChI Key: WASCEJQLFYLCQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC(=CS2)C3=CN=CC=C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H19FN4O3S2
• Molecular Weight: 446.5 g/mol

Description

1-((4-fluorophenyl)sulfonyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H19FN4O3S2 and its molecular weight is 446.52. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Compounds in Environmental Science

Fluorinated compounds, particularly those with sulfonyl and fluorophenyl groups, have been extensively studied for their environmental persistence and potential toxicological effects. Research by Liu and Avendaño (2013) reviewed microbial degradation of polyfluoroalkyl chemicals, highlighting the environmental fate of such compounds due to their breakdown into perfluoroalkyl acids, which are subject to regulations due to toxicity concerns. This context suggests that compounds similar to the one could be of interest in environmental science for studying degradation pathways or as markers of environmental contamination (Liu & Avendaño, 2013).

Applications in Medicinal Chemistry

Sulfonyl and piperidine motifs are commonly found in drug design, especially in the development of central nervous system (CNS) drugs. Saganuwan (2017) identified functional chemical groups that may serve as lead molecules for synthesizing compounds with CNS activity. The research suggests that compounds incorporating structures like piperidine and sulfonyl could be potential candidates for developing novel CNS-acting drugs, emphasizing the importance of heterocyclic compounds in medicinal chemistry (Saganuwan, 2017).

Potential for Developing Novel Inhibitors

Sulfonamide compounds, which share a functional group with the compound , have been recognized for their role as synthetic bacteriostatic antibiotics and in various other therapeutic areas. Gulcin and Taslimi (2018) discussed the significance of sulfonamide inhibitors across multiple domains, including their use in diuretics, carbonic anhydrase inhibitors, and antiepileptics, pointing to the versatility of sulfonamide-based compounds in drug development (Gulcin & Taslimi, 2018).